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Introduction: Capturing the Dynamics of the
Transcriptome
In the landscape of functional genomics and drug development, understanding the kinetics of

RNA synthesis, processing, and decay is paramount. Steady-state RNA levels, often

interrogated by standard RNA sequencing, represent a mere snapshot and can obscure the

dynamic regulatory events that underpin cellular responses. Metabolic labeling of nascent RNA

with 4-thiouridine (4sU) has emerged as a powerful technique to overcome this limitation,

offering a temporal window into the life cycle of RNA.[1][2][3]

This guide provides a comprehensive overview and a detailed protocol for the metabolic

labeling of RNA in cultured mammalian cells using 4-thiouridine. While the active molecule for

incorporation into the growing RNA chain is 4-thiouridine 5'-triphosphate (s4UTP), the cell-

permeable nucleoside, 4-thiouridine (4sU), is used for labeling live cells.[4][5] Once inside the

cell, 4sU is efficiently phosphorylated to s4UTP by cellular salvage pathways and subsequently

incorporated into newly transcribed RNA by RNA polymerases in place of uridine.[4] The

introduced thiol group on the uracil base serves as a chemical handle for the subsequent

purification and analysis of this nascent RNA population.
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This method, often referred to as 4sU-tagging, enables the uncoupling of RNA synthesis and

decay, providing crucial insights into the mechanisms of gene regulation.[6] It is a versatile

technique that can be coupled with various downstream applications, including next-generation

sequencing (termed 4sU-seq, SLAM-seq, or TUC-seq), to quantify transcript-specific synthesis

and degradation rates.[5][7]

Audience: This document is intended for researchers, scientists, and drug development

professionals actively engaged in molecular biology, genomics, and pharmacology who seek to

investigate the dynamics of gene expression.

Principle of the Method
The 4sU metabolic labeling workflow is a multi-step process that begins with the introduction of

4sU into the cell culture medium. The subsequent steps are designed to specifically isolate and

analyze the RNA transcripts synthesized during this labeling period.

The core principle relies on the enzymatic incorporation of a modified nucleoside into nascent

RNA, followed by a selective chemical derivatization of this modification. This allows for the

physical separation of newly transcribed RNA from the pre-existing RNA pool.

Below is a diagram illustrating the overall experimental workflow:
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Caption: Experimental workflow for 4sU-based metabolic labeling of nascent RNA.
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Key Considerations and Experimental Design
The success of a 4sU labeling experiment hinges on careful planning and optimization. The

following points are critical for designing a robust and informative experiment.

4sU Concentration and Labeling Duration
The choice of 4sU concentration and the duration of the labeling pulse are interdependent and

are the most critical parameters to optimize.[8]

Short Labeling Times (< 1 hour): To capture immediate transcriptional responses, short

labeling times are necessary. This, however, requires higher concentrations of 4sU to ensure

sufficient incorporation for subsequent purification.

Long Labeling Times (> 1 hour): For studying the decay of more stable transcripts, longer

labeling times can be employed. In these cases, lower concentrations of 4sU are

recommended to minimize potential cellular toxicity and off-target effects.

It is important to note that high concentrations of 4sU and prolonged exposure can have

confounding effects on cellular processes, including the inhibition of rRNA synthesis and

processing, and may introduce artifacts in pre-mRNA splicing.[9][10][11] Therefore, it is crucial

to perform pilot experiments to determine the optimal balance between labeling efficiency and

cellular perturbation for your specific cell type and experimental goals.

Labeling Duration
Recommended 4sU
Concentration (µM)

Primary Application

< 10 minutes 500 - 2000
Capturing nascent transcripts

and co-transcriptional events

15 - 30 minutes 500 - 1000
Measuring rapid changes in

transcription rates

60 minutes 200 - 500
General RNA synthesis and

stability studies

120 minutes 100 - 200
Measuring half-lives of

moderately stable transcripts
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Table 1: Recommended 4sU concentrations for different labeling durations.[8]

Cellular Health and Density
The efficiency of 4sU uptake and incorporation is highly dependent on the metabolic state of

the cells.

Cell Viability: Ensure that cells are healthy and in the logarithmic growth phase. Sub-

confluent cultures (<70% confluency) are recommended to ensure consistent label

incorporation.[12]

Consistency: It is critical that cell density is consistent across all experimental conditions and

replicates to avoid variations in labeling efficiency.[12]

A preliminary toxicity assay is recommended to assess the impact of the chosen 4sU

concentration on cell viability for your specific cell line.[13]

Detailed Protocol for 4sU Metabolic Labeling
This protocol is optimized for adherent mammalian cells grown in a 10 cm dish. Modifications

may be required for suspension cells or different culture formats.

Materials and Reagents
4-thiouridine (e.g., Millipore-Sigma #T4509)

Nuclease-free water

Dimethylformamide (DMF)

EZ-Link™ Biotin-HPDP (Thermo Scientific)

TRIzol™ Reagent (Thermo Scientific)

Streptavidin-coated magnetic beads

β-Mercaptoethanol (BME) or Dithiothreitol (DTT)

Standard cell culture reagents and consumables
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Nuclease-free tubes and solutions

Step-by-Step Methodology
Part 1: Metabolic Labeling of Cells

Preparation of 4sU Stock Solution: Prepare a 500 mM stock solution of 4sU in nuclease-free

water.[12] The solution will have a slight yellow color. Aliquot into single-use tubes and store

at -20°C, protected from light. Discard any unused stock after thawing.

Cell Seeding: Seed cells in a 10 cm dish and grow to the desired density (typically 60-70%

confluency). Ensure that all plates to be compared have a similar cell density.

Labeling: Warm the cell culture medium to 37°C. Add the 4sU stock solution to the medium

to achieve the final desired concentration (refer to Table 1). Swirl gently to mix and return the

plate to the incubator for the desired labeling period.

Causality: The labeling time is the experimental window during which newly transcribed

RNA will be tagged. This duration must be carefully chosen based on the biological

question.

Part 2: Total RNA Isolation

Cell Lysis: After the labeling period, remove the medium and immediately add 1 mL of

TRIzol™ reagent to the dish. Lyse the cells by pipetting up and down several times.

RNA Extraction: Proceed with total RNA extraction following the TRIzol™ manufacturer's

protocol. This typically involves phase separation with chloroform and precipitation with

isopropanol.

RNA Quantification and Quality Control: Resuspend the RNA pellet in nuclease-free water.

Determine the RNA concentration and assess its integrity using a spectrophotometer (e.g.,

NanoDrop) and agarose gel electrophoresis or a Bioanalyzer. A 260/280 ratio of ~2.0 and

intact ribosomal RNA bands are indicative of high-quality RNA.

Part 3: Biotinylation of 4sU-labeled RNA

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 14 Tech Support

https://ntc.hms.harvard.edu/sites/g/files/omnuum3651/files/2025-06/NTC%204sU%20Labeling%20and%20Harvest%20Protocol%20v4%20PROD.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249690?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This step creates a covalent bond between the thiol group in the incorporated 4sU and a biotin

molecule, allowing for subsequent affinity purification.

Preparation of Biotin-HPDP Stock: Prepare a 1 mg/mL stock solution of EZ-Link™ Biotin-

HPDP in DMF.[2]

Biotinylation Reaction Setup: In a nuclease-free tube, combine the following:

Total RNA: 50-100 µg

Biotin-HPDP stock: A final concentration of ~0.2 mg/mL

Reaction Buffer: Adjust with a suitable buffer (e.g., TE buffer) to the desired final volume.

Incubation: Incubate the reaction mixture for 1.5 to 2 hours at room temperature with gentle

rotation, protected from light.

Causality: This incubation allows for the specific reaction between the pyridyldithiol group

of Biotin-HPDP and the thiol group of the 4-thiouridine.

Part 4: Purification of Biotinylated RNA

RNA Precipitation: Precipitate the biotinylated RNA to remove unreacted Biotin-HPDP. Add

chloroform to the reaction mixture, vortex, and centrifuge to separate the phases. Transfer

the aqueous phase to a new tube and precipitate the RNA with isopropanol and salt (e.g.,

sodium acetate).

Bead Preparation: Resuspend streptavidin-coated magnetic beads in a suitable wash buffer.

Use a magnetic stand to wash the beads according to the manufacturer's instructions.

Binding of Biotinylated RNA: Resuspend the precipitated RNA pellet in a binding buffer and

add it to the prepared magnetic beads. Incubate for 30 minutes at room temperature with

rotation to allow the biotinylated RNA to bind to the streptavidin beads.

Washing: Use a magnetic stand to separate the beads from the supernatant (which contains

the unlabeled, pre-existing RNA). Wash the beads several times with a high-salt wash buffer

to remove non-specifically bound RNA.
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Elution of Labeled RNA: To elute the purified nascent RNA, add a fresh solution of 100 mM

DTT or 5% β-Mercaptoethanol to the beads. Incubate for 5-10 minutes at room temperature.

The reducing agent will cleave the disulfide bond in the Biotin-HPDP linker, releasing the

RNA.

Causality: The use of a cleavable biotin linker is crucial for the efficient recovery of the

labeled RNA without harsh denaturation steps that could damage the RNA.

Final RNA Cleanup: Transfer the eluate to a new tube. Perform an RNA cleanup and

concentration step using a standard column-based kit or ethanol precipitation.

Part 5: Downstream Analysis

The purified, newly transcribed RNA is now ready for downstream applications.

Quantitative RT-PCR (qRT-PCR): To validate the enrichment of specific nascent transcripts.

Next-Generation Sequencing (RNA-seq): For transcriptome-wide analysis of RNA synthesis

and decay rates.
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Caption: Mechanism of 4sU biotinylation and purification.
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Issue Potential Cause(s) Suggested Solution(s)

Low yield of labeled RNA

- Inefficient 4sU incorporation

(low cell viability, incorrect 4sU

concentration).- Inefficient

biotinylation.- Loss of RNA

during purification steps.

- Optimize 4sU concentration

and labeling time.- Ensure

cells are in logarithmic growth

phase.- Use fresh Biotin-HPDP

stock.- Be meticulous during

RNA precipitation and washing

steps.

High background

(contamination with unlabeled

RNA)

- Insufficient washing of

magnetic beads.- Non-specific

binding of RNA to beads.

- Increase the number and

stringency of wash steps.-

Include a pre-clearing step by

incubating total RNA with

beads before biotinylation.

No peak at 330nm on

NanoDrop for 4sU

incorporation

- Low incorporation rate, below

the detection limit of the

spectrophotometer.

- This is common, especially

with short labeling times.[14]

Proceed to biotinylation and

use a dot blot with streptavidin-

HRP for a more sensitive

check of biotinylation

efficiency.

Conclusion
Metabolic labeling of RNA with 4-thiouridine is a robust and powerful method for dissecting the

dynamics of gene expression. By enabling the isolation of newly transcribed RNA, this

technique provides a temporal resolution that is unattainable with conventional steady-state

RNA profiling. Careful optimization of labeling conditions and meticulous execution of the

protocol are essential for obtaining high-quality, reproducible data that will provide valuable

insights into the complex regulatory networks governing the transcriptome.

References
Moreno, S., Brunner, M., Delazer, I., Rieder, D., Lusser, A., & Micura, R. (2022). Synthesis of

4-thiouridines with prodrug functionalization for RNA metabolic labeling. RSC Chemical

Biology, 3(4), 447-455. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.researchgate.net/post/Anybody-have-experience-using-4SU-for-RNA-labeling
https://pubs.rsc.org/en/content/articlelanding/2022/cb/d2cb00001f
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249690?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rabani, M., Levin, J. Z., Fan, L., et al. (2011). Metabolic labeling of RNA uncovers principles

of RNA production and degradation dynamics in mammalian cells. Nature Biotechnology,

29(5), 436-442. [Link]

Altieri, J. A. C., & Hertel, K. J. (2021). The influence of 4-thiouridine labeling on pre-mRNA

splicing outcomes. PLOS ONE, 16(12), e0261051. [Link]

Moreno, S., Brunner, M., Delazer, I., Rieder, D., Lusser, A., & Micura, R. (2022). Synthesis of

4-thiouridines with prodrug functionalization for RNA metabolic labeling. RSC Chemical

Biology, 3, 447-455. [Link]

Altieri, J. A. C., & Hertel, K. J. (2021). The influence of 4-thiouridine labeling on pre-mRNA

splicing outcomes. eScholarship, University of California. [Link]

4sU Labeling and Harvest Protocol. (n.d.). Broad Institute. [Link]

RNA 4SU METABOLIC LABELING IN HUMAN RETINAL ORGANOIDS. (2025). Investigative

Ophthalmology & Visual Science, 66(4). [Link]

A comparison of metabolic labeling and statistical methods to infer genome-wide dynamics

of RNA turnover. (2021). Briefings in Bioinformatics, 22(5), bbaa401. [Link]

Thomas, C. L., et al. (2015). Biosynthesis of 4-Thiouridine in tRNA in the Methanogenic

Archaeon Methanococcus maripaludis. Journal of Biological Chemistry, 290(40), 24236-

24247. [Link]

A comparison of metabolic labeling and statistical methods to infer genome-wide dynamics

of RNA turnover. (2021). Briefings in Bioinformatics, 22(5). [Link]

Sun, W., & Chen, W. (2018). Metabolic Labeling of Newly Synthesized RNA with 4sU to in

Parallel Assess RNA Transcription and Decay. In Methods in Molecular Biology (Vol. 1720,

pp. 13-21). Springer. [Link]

Dölken, L. (2013). Metabolic Labeling of Newly Transcribed RNA for High Resolution Gene

Expression Profiling of RNA Synthesis, Processing and Decay in Cell Culture. Journal of

Visualized Experiments, (78), e50195. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 14 Tech Support

https://dspace.mit.edu/handle/1721.1/66934
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0261051
https://doi.org/10.1039/D2CB00001F
https://escholarship.org/uc/item/4vj4j36t
https://portals.broadinstitute.org/rna/4sU-labeling-and-harvest-protocol
https://iovs.arvojournals.org/article.aspx?articleid=2789642
https://academic.oup.com/bib/article/22/5/bbaa401/6145325
https://www.researchgate.net/publication/280954009_Biosynthesis_of_4-Thiouridine_in_tRNA_in_the_Methanogenic_Archaeon_Methanococcus_maripaludis
https://academic.oup.com/bib/article/22/5/bbaa401/6145325?login=false
https://link.springer.com/protocol/10.1007/978-1-4939-7531-2_2
https://www.jove.com/t/50195/metabolic-labeling-of-newly-transcribed-rna-for-high-resolution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249690?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rädle, B. (2013). Isolation of Newly Transcribed RNA Using the Metabolic Label 4-

thiouridine. In Methods in Molecular Biology (Vol. 1048, pp. 101-108). Humana Press. [Link]

Baptista, M. A. P., & Dölken, L. (2020). A Protocol for Transcriptome-Wide Inference of RNA

Metabolic Rates in Mouse Embryonic Stem Cells. Frontiers in Cell and Developmental

Biology, 8, 126. [Link]

Anybody have experience using 4SU for RNA labeling? (2017). ResearchGate. [Link]

Gaining insight into transcriptome-wide RNA population dynamics through the chemistry of

4-thiouridine. (2018). Wiley Interdisciplinary Reviews: RNA, 9(4), e1478. [Link]

Development and Comparison of 4-Thiouridine to Cytidine Base Conversion Reaction.

(2024). ACS Omega, 9(8), 9087-9095. [Link]

Dölken, L. (2013). Metabolic Labeling of Newly Transcribed RNA for High Resolution Gene

Expression Profiling of RNA Synthesis, Processing and Decay in Cell Culture. Journal of

Visualized Experiments, (78). [Link]

Burger, K., Mühl, B., Kellner, M., et al. (2013). 4-thiouridine inhibits rRNA synthesis and

causes a nucleolar stress response. RNA Biology, 10(10), 1623-1630. [Link]

Halfpipe: a tool for analyzing metabolic labeling RNA-seq data to quantify RNA half-lives.

(2025). NAR Genomics and Bioinformatics, 7(1). [Link]

Halfpipe: a tool for analyzing metabolic labeling RNA-seq data to quantify RNA half-lives.

(2024). bioRxiv. [Link]

Real-time Analysis of Transcription Factor Binding, Transcription, Translation, and Turnover

to Display Global Events During Cellular Activation. (2017). Journal of Visualized

Experiments, (128). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 14 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4063231/
https://www.frontiersin.org/articles/10.3389/fcell.2020.00126/full
https://www.researchgate.net/post/Anybody_have_experience_using_4SU_for_RNA_labeling
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6033621/
https://pubs.acs.org/doi/10.1021/acsomega.3c08643
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3846214/
https://www.tandfonline.com/doi/full/10.4161/rna.26115
https://academic.oup.com/nargab/article/7/1/lqae105/7608298
https://www.biorxiv.org/content/10.1101/2023.09.22.559005v2
https://www.jove.com/t/56221/real-time-analysis-of-transcription-factor-binding-transcription
https://www.benchchem.com/product/b1249690?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249690?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. dspace.mit.edu [dspace.mit.edu]

2. Isolation of Newly Transcribed RNA Using the Metabolic Label 4-thiouridine - PMC
[pmc.ncbi.nlm.nih.gov]

3. Metabolic Labeling of Newly Transcribed RNA for High Resolution Gene Expression
Profiling of RNA Synthesis, Processing and Decay in Cell Culture - PMC
[pmc.ncbi.nlm.nih.gov]

4. Synthesis of 4-thiouridines with prodrug functionalization for RNA metabolic labeling -
PMC [pmc.ncbi.nlm.nih.gov]

5. Synthesis of 4-thiouridines with prodrug functionalization for RNA metabolic labeling -
RSC Chemical Biology (RSC Publishing) [pubs.rsc.org]

6. Metabolic Labeling of Newly Synthesized RNA with 4sU to in Parallel Assess RNA
Transcription and Decay | Springer Nature Experiments [experiments.springernature.com]

7. academic.oup.com [academic.oup.com]

8. Metabolic Labeling of Newly Transcribed RNA for High Resolution Gene Expression
Profiling of RNA Synthesis, Processing and Decay in Cell Culture [jove.com]

9. escholarship.org [escholarship.org]

10. The influence of 4-thiouridine labeling on pre-mRNA splicing outcomes | PLOS One
[journals.plos.org]

11. tandfonline.com [tandfonline.com]

12. ntc.hms.harvard.edu [ntc.hms.harvard.edu]

13. Real-time Analysis of Transcription Factor Binding, Transcription, Translation, and
Turnover to Display Global Events During Cellular Activation - PMC [pmc.ncbi.nlm.nih.gov]

14. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Notes and Protocols for RNA Metabolic
Labeling Using 4-Thiouridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1249690/docs#application-notes-and-protocols-for-
rna-metabolic-labeling-using-4-thiouridine]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 14 Tech Support

http://dspace.mit.edu/bitstream/handle/1721.1/74540/Regev_Metabolic%20labeling.pdf;sequence=1
https://pmc.ncbi.nlm.nih.gov/articles/PMC5783291/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5783291/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3854562/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3854562/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3854562/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8985182/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8985182/
https://pubs.rsc.org/en/content/articlelanding/2022/cb/d2cb00001f
https://pubs.rsc.org/en/content/articlelanding/2022/cb/d2cb00001f
https://experiments.springernature.com/articles/10.1007/978-1-4939-7540-2_3
https://experiments.springernature.com/articles/10.1007/978-1-4939-7540-2_3
https://academic.oup.com/bib/article/22/6/bbab219/6315814
https://www.jove.com/t/50195/metabolic-labeling-newly-transcribed-rna-for-high-resolution-gene
https://www.jove.com/t/50195/metabolic-labeling-newly-transcribed-rna-for-high-resolution-gene
https://escholarship.org/content/qt1s38687c/qt1s38687c.pdf
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0257503
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0257503
https://www.tandfonline.com/doi/full/10.4161/rna.26214
https://ntc.hms.harvard.edu/sites/g/files/omnuum3651/files/2025-06/NTC%204sU%20Labeling%20and%20Harvest%20Protocol%20v4%20PROD.docx
https://pmc.ncbi.nlm.nih.gov/articles/PMC5931490/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5931490/
https://www.researchgate.net/post/Anybody-have-experience-using-4SU-for-RNA-labeling
https://www.benchchem.com/product/b1249690/docs#application-notes-and-protocols-for-rna-metabolic-labeling-using-4-thiouridine
https://www.benchchem.com/product/b1249690/docs#application-notes-and-protocols-for-rna-metabolic-labeling-using-4-thiouridine
https://www.benchchem.com/product/b1249690/docs#application-notes-and-protocols-for-rna-metabolic-labeling-using-4-thiouridine
https://www.benchchem.com/product/b1249690/docs#application-notes-and-protocols-for-rna-metabolic-labeling-using-4-thiouridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249690?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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